Cas no 1394346-69-0 (2-Chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid)

• Product Name: 2-Chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid
• CAS No: 1394346-69-0
• MF: C₁₄H₁₁ClFNO₂
• MW: 279.694046258926
• CID: 2140849
• Update Time: 2023-08-04

2-Chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid
• 2-Chloro-5-[(2-fluoro-phenyl)-methyl-amino]-benzoic acid

• Inchi： 1S/C14H11ClFNO2/c1-17(13-5-3-2-4-12(13)16)9-6-7-11(15)10(8-9)14(18)19/h2-8H,1H3,(H,18,19)
• InChI Key： BMPRHEIWIHFXCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)N(C)C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 329
• Topological Polar Surface Area: 40.5